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Compound of Interest

Compound Name: Methanesulfonic acid

Cat. No.: B1676364 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the essential safety precautions and

handling protocols for methanesulfonic acid (MSA). Methanesulfonic acid is a strong,

corrosive organic acid that requires stringent safety measures to prevent harm to personnel

and property. The following sections detail the physical and toxicological properties, personal

protective equipment, emergency procedures, and handling and storage requirements based

on established Safety Data Sheets (SDS).

Quantitative Safety and Property Data
A thorough understanding of the quantitative properties of methanesulfonic acid is critical for

its safe handling. The data below has been compiled from multiple safety data sheets for easy

reference and comparison.

Table 1: Physical and Chemical Properties
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Property Value Source

CAS Number 75-75-2 [1][2]

EC Number 200-898-6 [1][2]

Molecular Formula CH₄O₃S [1][2]

Molar Mass 96.11 g/mol [2]

Appearance Colorless to light yellow liquid [3]

Density 1.48 g/cm³ at 20 °C [1][4]

Flash Point > 109 °C / > 228.2 °F [4][5]

Auto-ignition Temperature 535 °C at 1,010 hPa [1]

Water Solubility
1,000 g/l at 20 °C (Fully

miscible)
[1][4]

Dynamic Viscosity 11.6 mPa·s at 25 °C [1]

Table 2: Toxicological Data
Endpoint Value Species Source

Acute Toxicity

Estimate (ATE), Oral
>300 mg/kg [2]

Acute Toxicity

Estimate (ATE),

Dermal

>1,000 mg/kg [2]

LD50, Oral 649 mg/kg Rat [6]

Hazard Identification and Precautionary Statements
Methanesulfonic acid is classified as a hazardous substance with the following primary

concerns:

Corrosive to Metals (H290): May be corrosive to metals.[1]
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Harmful if Swallowed or in Contact with Skin (H302 + H312).

Causes Severe Skin Burns and Eye Damage (H314).[6][7]

May Cause Respiratory Irritation (H335).[1]

Harmful to Aquatic Life (H402).

Key precautionary statements include avoiding contact with skin and eyes, not breathing mist

or vapors, washing thoroughly after handling, and wearing appropriate protective equipment.[3]

[7]

Experimental and Handling Protocols
Adherence to established protocols is paramount when working with methanesulfonic acid.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is required to prevent any contact with the

substance.

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[5] A face shield may also be necessary.[2]

Skin Protection:

Gloves: Wear suitable chemical protection gloves tested according to EN 374.[1][2]

Materials such as PVC, neoprene, or nitrile rubber may provide suitable protection.[7]

Always check for leak-tightness and impermeability before use.[1][2]

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[5] For

significant exposure risks, liquid-tight chemical protective clothing is recommended.[7]

Respiratory Protection: Use only in well-ventilated areas, with local exhaust ventilation

recommended to control emissions at the source.[1][7] If exposure limits are exceeded or

irritation is experienced, use a NIOSH/MSHA or European Standard EN 149 approved
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respirator.[3][5] For major spills or emergencies, a positive pressure self-contained breathing

apparatus (SCBA) is required.[7]

Handling and Storage
Handling: Wash hands and face thoroughly after handling.[3] Do not eat, drink, or smoke in

areas where the chemical is used.[7] Avoid breathing vapors or mists and prevent contact

with eyes, skin, and clothing.[3][7]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such

as bases and strong reducing agents.[3] Keep containers tightly closed.[1][3] Store in a

corrosive-resistant container with a resistant inner liner.[1][7] Do not use metal containers.[8]

The storage area should be locked up.[6][7]

Emergency Response Workflows
The following diagrams illustrate critical safety workflows.
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Initial Assessment

Response Protocol
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Caption: Workflow for responding to a chemical spill of methanesulfonic acid.
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Elimination
(Physically remove the hazard)

Substitution
(Replace with a less hazardous substance)

Engineering Controls
(Isolate people from hazard - e.g., Fume Hood)

Administrative Controls
(Change the way people work - e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Protect the worker with equipment - e.g., Gloves, Goggles)
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Caption: The hierarchy of controls for mitigating chemical exposure risks.
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Detailed Emergency Protocols
First-Aid Measures
Immediate action is critical in the event of exposure. First aiders must protect themselves.

Inhalation: Remove the person from the source of exposure to fresh air and keep them

comfortable for breathing.[7] If breathing is difficult or has stopped, trained personnel should

provide artificial respiration or emergency oxygen.[3][5][7] Seek immediate medical attention.

[3][7]

Skin Contact: Immediately take off all contaminated clothing, shoes, and leather goods.[7]

Rinse the affected skin with plenty of lukewarm, gently flowing water for at least 15-30

minutes.[3][7] Call a physician or poison center immediately.[7]

Eye Contact: Do not allow the victim to rub or close their eyes.[3][5] Immediately rinse eyes

cautiously with large amounts of lukewarm, gently flowing water for at least 30 minutes,

holding the eyelids open.[3][7] Remove contact lenses if present and easy to do.[7] Seek

immediate medical attention from an ophthalmologist.

Ingestion: Rinse the mouth with water.[1][3] Do NOT induce vomiting due to the risk of

perforation.[3][6] If the victim is conscious and alert, give two to four cupfuls of water or milk.

[3][5] Never give anything by mouth to an unconscious person.[3][5] Call a poison center or

doctor immediately.[7]

Spill Cleanup Protocol
The response to a spill depends on its scale.

Minor Spill (< 4 L, contained, no immediate risk):

Ensure Ventilation: Work in a well-ventilated area.[9]

Wear PPE: Don appropriate PPE, including gloves, goggles, and a lab coat.[10]

Containment: Prevent the spill from spreading or entering drains by creating a dike with

absorbent materials like sand, diatomaceous earth, or vermiculite.[1][9][10]
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Neutralization: Cautiously neutralize the acid with a suitable agent such as sodium

carbonate or a soda ash-slaked lime mixture.[6][10] Use pH paper to confirm

neutralization.[9][10] Be aware that this process can generate heat.[10]

Absorption: Once neutralized, absorb the remaining liquid with an inert material.[9][10]

Collection: Scoop the absorbed material into a suitable, labeled container for hazardous

waste disposal.[1][9]

Decontamination: Clean the affected area thoroughly.

Major Spill (large quantity, highly toxic, fire hazard, or unknown):

Evacuate: Immediately evacuate the area and alert personnel.[11][12]

Isolate: Close doors to the contaminated area to restrict access.[12]

Emergency Call: Call 911 or the institutional emergency response team.[11][12] Provide

details on the chemical identity, quantity, and location.[12]

Await Responders: Only personnel trained to the HAZWOPER standard should handle

major spills.[11]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]

Precautions: Firefighters should wear full protective gear and a self-contained breathing

apparatus (SCBA).[3][7] Stay uphill and upstream from the fire.[7] Be cautious when using

water, as frothing may occur if sprayed into hot liquid.[7] Prevent fire-extinguishing water

from contaminating surface water or groundwater systems.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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